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Compound of Interest

Compound Name: 15-Keto Bimatoprost-d5

Cat. No.: B15143046 Get Quote

This document provides immediate safety and logistical guidance for the proper disposal of 15-
Keto Bimatoprost-d5, a deuterated prostaglandin F2α analog used in research. The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of this compound in a laboratory setting. Adherence to

these guidelines, in conjunction with all applicable federal, state, and local regulations, is

critical for maintaining a safe laboratory environment and preventing environmental

contamination.

Quantitative Data Summary
For ease of reference, key quantitative data for 15-Keto Bimatoprost-d5 are summarized in

the table below. This information is crucial for proper handling and storage prior to disposal.
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Parameter Value Source(s)

Storage Temperature

Powder -20°C (3 years), 4°C (2 years) [1]

In Solvent
-80°C (6 months), -20°C (1

month)
[1][2]

Solubility

Ethanol ≥ 10 mg/mL [1][2]

DMF ≥ 2.5 mg/mL [1]

DMSO ≥ 2 mg/mL [1]

Molecular Weight 418.58 g/mol [1]

Molecular Formula C₂₅H₃₀D₅NO₄ [1]

Disposal Workflow
The following diagram outlines the necessary step-by-step process for the safe and compliant

disposal of 15-Keto Bimatoprost-d5 from a laboratory setting.
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Step 1: Waste Identification & Segregation

Step 2: Waste Collection & Containment

Step 3: Labeling

Step 4: Temporary Storage

Step 5: Arrange for Disposal

Step 6: Final Disposal

Identify 15-Keto Bimatoprost-d5 waste
(unused, expired, contaminated materials)

Segregate from non-hazardous waste

Segregate from incompatible chemical waste

Use a designated, leak-proof, and
chemically compatible waste container

Ensure container is properly sealed

Attach a hazardous waste label

Clearly write:
'Hazardous Waste - 15-Keto Bimatoprost-d5'

 and other required information

Store in a designated, secure hazardous
waste accumulation area

Follow institutional guidelines for
storage time limits (e.g., <90 days)

Contact your institution's Environmental
Health & Safety (EHS) department

EHS will coordinate with a licensed
hazardous waste disposal company

Waste is transported by the licensed vendor

Final disposal is typically through
high-temperature incineration

Obtain and retain Certificate of Destruction

Click to download full resolution via product page

Caption: Disposal workflow for 15-Keto Bimatoprost-d5.
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Detailed Disposal Protocol
The following protocol provides a step-by-step methodology for the proper disposal of 15-Keto
Bimatoprost-d5. This is a general guideline and must be adapted to comply with the specific

procedures of your institution and local regulatory bodies.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling 15-Keto Bimatoprost-d5 waste.

2. Waste Identification and Segregation:

Identify Waste: This procedure applies to pure 15-Keto Bimatoprost-d5, expired stock

solutions, and any materials significantly contaminated with the compound (e.g., pipette tips,

vials, absorbent paper).

Segregation: Do not mix 15-Keto Bimatoprost-d5 waste with non-hazardous laboratory

trash. It should be treated as a hazardous chemical waste. Keep it separate from other

incompatible chemical waste streams.

3. Collection and Containment:

Solid Waste: Collect solid waste (e.g., powder, contaminated vials) in a clearly labeled,

sealable, and durable container.

Liquid Waste: Collect liquid waste (e.g., solutions in ethanol, DMSO, or DMF) in a dedicated,

leak-proof, and chemically compatible waste container. Ensure the container is properly

sealed to prevent leaks and evaporation. Do not overfill waste containers; a general rule is to

fill to no more than 90% capacity.

4. Labeling:

Immediately label the waste container with a hazardous waste tag as required by your

institution and local regulations.

The label must clearly state:
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The full chemical name: "15-Keto Bimatoprost-d5"

The words "Hazardous Waste"

The approximate quantity or concentration

The date the waste was first added to the container

The name of the principal investigator and laboratory contact information

5. Temporary Storage:

Store the sealed and labeled waste container in a designated and secure hazardous waste

accumulation area within the laboratory.

This area should be away from general lab traffic and drains.

Be aware of and comply with your institution's time limits for hazardous waste storage (often

up to 90 days).

6. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Do not attempt to dispose of this chemical down the drain or in the regular trash.

Your EHS department will work with a licensed hazardous material disposal company to

ensure the waste is transported and disposed of in a compliant manner.

7. Final Disposal Method:

The recommended final disposal method for 15-Keto Bimatoprost-d5 is high-temperature

incineration by a licensed hazardous waste management facility.[3] This method ensures the

complete destruction of the compound.

A certificate of destruction should be obtained and kept for your laboratory's records.
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8. Accidental Spills:

In the event of a spill, wear appropriate PPE.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or earth).

Collect the absorbent material and the spilled compound into a sealed container and treat it

as hazardous waste, following the labeling and disposal procedures outlined above.

Ensure adequate ventilation of the area.[4]

For larger spills, evacuate the area and contact your institution's EHS department

immediately.

By following these procedures, you can ensure the safe and compliant disposal of 15-Keto
Bimatoprost-d5, protecting both laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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